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Compound of Interest

Compound Name: Hexavinyldisiloxane

Cat. No.: B1588441 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Highly branched and hyperbranched polymers are of significant interest across

various fields, including coatings, additives, and biomedical applications, owing to their unique

rheological and viscoelastic properties. Polysiloxanes, in particular, are valued for their

flexibility, biocompatibility, gas permeability, and low glass transition temperature.[1] This

document provides detailed protocols and data for the synthesis of highly branched

polysiloxanes utilizing thiol-ene "click" chemistry, a highly efficient method for forming carbon-

sulfur bonds.[2] This approach is characterized by high yields, minimal purification

requirements, and a high tolerance for various functional groups.[2]

Experimental Protocols
Protocol 1: Synthesis of Thiol- and Ene-Functionalized
Siloxane Oligomers
This protocol details the acid-catalyzed polycondensation for creating linear thiol- and ene-

functionalized siloxane oligomers, which serve as precursors for the branched polymer

synthesis.

Materials:

Thiol-functionalized silane monomers (e.g., mercaptopropyl)
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Ene-functionalized silane monomers (e.g., allyl-functional)

Non-reactive silane monomers (e.g., diphenyl silanes, octyl-functional monomers)

Acid catalyst

Solvent (e.g., toluene)

Procedure:

Combine the desired molar ratios of thiol-functionalized, ene-functionalized, and non-reactive

silane monomers in a round-bottom flask. The ratio of these monomers will determine the

crosslink density and physicochemical properties of the final polymer network.[3]

Dissolve the monomers in a suitable solvent.

Add the acid catalyst to initiate the polycondensation reaction.

The reaction proceeds via a step-growth mechanism, forming siloxane oligomers with a low

polydispersity and a near-Poisson distribution.[4]

Monitor the reaction until the desired molecular weight is achieved.

Purify the resulting oligomers to remove any unreacted monomers and catalyst residues.

Protocol 2: Thiol-Ene Photopolymerization to Form
Highly Branched Polymers
This protocol describes the "click" reaction to form the final crosslinked, highly branched

polymer network.

Materials:

Synthesized thiol-functionalized siloxane oligomers

Synthesized ene-functionalized siloxane oligomers

Photoinitiator (e.g., benzophenone)[2]
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Solvent (e.g., 1:1 mixture of methanol and THF)[2]

UV light source (e.g., sunlamp)[2]

Procedure:

Dissolve the thiol- and ene-functionalized siloxane oligomers in the solvent system in a

reaction vessel suitable for UV irradiation.

Add the photoinitiator to the solution.

Irradiate the mixture with the UV light source for 2-4 hours to initiate the thiol-ene reaction.[2]

The reaction proceeds via a free-radical-mediated step-growth mechanism.[4]

The thiyl radicals propagate through the vinyl groups of the ene-functionalized oligomers,

leading to the formation of a crosslinked polymer network.

Isolate the final highly branched polymer product, which may range from an oil to a powdery

solid, by precipitation.[2]

Data Presentation
The properties of the resulting highly branched polysiloxanes are highly tunable by adjusting

the composition of the precursor oligomers.
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Precursor Composition
Resulting Polymer
Properties

Reference

High concentration of thiol

functionalities

Higher rubbery moduli,

ultimate strengths, and

Young's moduli.

[3]

Low crosslink density and high

secondary interactions (e.g.,

from phenyl groups)

Greatest toughness. [3]

High fraction of octyl repeat

units

More hydrophobic nature of

the network.
[3]

Replacement of

polymethylhydrosiloxane

(PMHS) with hydrogen-

terminated hyperbranched

polysiloxane (HTHPSi) as a

crosslinker in release coatings

272% increase in tensile

strength and a decrease in

peel force to 11.5 g/25 mm.

[5]

Visualizations
Reaction Schemes and Workflows
Caption: Workflow for the synthesis of highly branched polysiloxanes.

Caption: Mechanism of the free-radical mediated thiol-ene reaction.

Applications
The versatility of this synthetic approach allows for the tailoring of polymer properties for a wide

range of applications:

Coatings: The introduction of hyperbranched polysiloxanes can significantly improve the

mechanical and release properties of silicone-based release coatings.[5]

Biomedical Devices: The biocompatibility of polysiloxanes makes them suitable for

applications such as intraocular lenses, drug delivery devices, and dental impression
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materials.[4]

Additives: Highly branched polymers can be used as additives to enhance the properties of

other materials.[1]

Electronics: Polysiloxanes are used as electrical insulation and in semiconductor production

due to their low dielectric constants.[6]

Drug Delivery: The ability to functionalize the exterior of these branched polymers allows for

the tailoring of solubility and the potential for drug conjugation.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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